Cas no 1396686-29-5 (N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide)

• Product Name: N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• CAS No: 1396686-29-5
• MF: C₁₇H₁₉F₃N₄O₂
• MW: 368.353574037552
• CID: 6391537
• PubChem ID: 71793506
• Update Time: 2025-08-01

N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide
• N-benzyl-2-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl]acetamide
• AKOS024543841
• VU0540686-1
• CHEMBL3439957
• 1396686-29-5
• N-benzyl-2-(4-(5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl)piperidin-1-yl)acetamide
• F6246-0201
• N-benzyl-2-{4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}acetamide

• Inchi： 1S/C17H19F3N4O2/c18-17(19,20)16-23-22-15(26-16)13-6-8-24(9-7-13)11-14(25)21-10-12-4-2-1-3-5-12/h1-5,13H,6-11H2,(H,21,25)
• InChI Key： PSHUCRPKWYWISO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CN1CCC(C2=NN=C(C(F)(F)F)O2)CC1

Computed Properties

• Exact Mass: 368.14601035g/mol
• Monoisotopic Mass: 368.14601035g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide

Comprehensive Overview of N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide (CAS No. 1396686-29-5)

N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide (CAS No. 1396686-29-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a piperidine core with a trifluoromethyl-substituted 1,3,4-oxadiazole ring, linked to a benzyl group via an acetamide bridge. This intricate architecture makes it a promising candidate for drug discovery, particularly in targeting enzymes or receptors where the trifluoromethyl moiety enhances binding affinity and metabolic stability.

Recent studies highlight the growing interest in 1,3,4-oxadiazole derivatives, as they exhibit broad biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a trifluoromethyl group further augments these effects, making 1396686-29-5 a compound of high relevance in medicinal chemistry. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the piperidine scaffold's prevalence in neuroactive drugs. Additionally, its acetamide linkage offers versatility for further derivatization, aligning with the trend of structure-activity relationship (SAR) optimization in drug design.

From a synthetic perspective, N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide exemplifies modern heterocyclic chemistry techniques. The 1,3,4-oxadiazole ring is typically constructed via cyclization of hydrazide intermediates, while the trifluoromethyl group is introduced using fluorinating reagents or pre-functionalized building blocks. Such methodologies are frequently searched in academic and industrial settings, reflecting the demand for efficient green chemistry approaches to reduce environmental impact. The compound's CAS No. 1396686-29-5 serves as a critical identifier for researchers sourcing high-purity samples for biological assays or material studies.

Beyond pharmaceuticals, 1396686-29-5 has potential applications in agrochemical innovation. The trifluoromethyl group is a hallmark of many herbicides and fungicides, owing to its ability to disrupt metabolic pathways in pests. This dual utility in human health and agriculture underscores the compound's interdisciplinary importance. As sustainability becomes a global priority, the development of multi-target compounds like N-benzyl-2-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}acetamide aligns with the push for eco-friendly solutions in chemical industries.

In summary, CAS No. 1396686-29-5 represents a convergence of cutting-edge medicinal chemistry and material science. Its 1,3,4-oxadiazole and piperidine motifs, coupled with the strategic trifluoromethyl substitution, position it as a versatile scaffold for future innovations. Whether in drug development or crop protection, this compound exemplifies the transformative power of molecular design in addressing contemporary challenges.